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Compound of Interest

Compound Name: 2-(4-Nonylphenoxy)acetic acid-d2

Cat. No.: B12402929

Technical Guide: 2-(4-Nonylphenoxy)acetic acid-
d2

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). The safety and
toxicological data presented are primarily based on the non-deuterated analogue, 2-(4-
nonylphenoxy)acetic acid, and should be used as a close surrogate for handling 2-(4-
nonylphenoxy)acetic acid-d2. Always consult the official SDS from the supplier before
handling this chemical.

Chemical Identification and Physical Properties

2-(4-Nonylphenoxy)acetic acid-d2 is the deuterium-labeled version of 2-(4-
nonylphenoxy)acetic acid.[1] Deuterium labeling is often utilized in research, particularly in
pharmacokinetic and metabolic studies, to trace the molecule's fate within a biological system.
[1] The primary chemical and physical properties are expected to be nearly identical to its non-
deuterated counterpart.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 2-(4-Nonylphenoxy)acetic acid-d2
(4-n-Nonylphenoxy)acetic-2,2-d2 Acid, (4-n-

Synonyms i )
Nonylphenoxy)acetic-a,a-d2 Acid[2]

CAS Number 1219798-75-0[1][2]

Molecular Formula C17H24D203][1]

Molecular Weight 280.40 g/mol [1]

Table 2: Physical and Chemical Properties of 2-(4-Nonylphenoxy)acetic acid (Non-Deuterated

Analogue)
Property Value
Appearance Clear liquid[3]
Melting Point 95-97 °C[4]
Boiling Point 406.8 £ 20.0 °C at 760 mmHg[4][5]
Density 1.0 £ 0.1 g/cm3[4]
Flash Point 140.1 + 15.3 °C[4][5]
Vapor Pressure 0.0 £ 1.0 mmHg at 25 °C[4]
LogP 6.05[4]

Hazard Identification and Classification

The hazard classification for 2-(4-nonylphenoxy)acetic acid-d2 is based on the GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) classification of its
non-deuterated form.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[3]

Acute Toxicity, Oral 4
[61[71[8]
H314: Causes severe skin
Skin Corrosion 1B burns and eye damage.[3][7]
[8]
) o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction.[3][6][7][8]
) H318: Causes serious eye
Serious Eye Damage 1
damage.[3][6][7]1[8]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity 1
[31[61[7]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 _ _
with long lasting effects.[3]
Pictograms:

e GHSO05: Corrosion
e GHSO07: Exclamation Mark
e GHS09: Environmental Hazard

Signal Word: Danger|[3]

Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage are crucial to ensure safety and maintain the integrity of the
compound.

Safe Handling and Storage Workflow
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The following diagram illustrates the recommended workflow for handling and storing 2-(4-
nonylphenoxy)acetic acid-d2.

Figure 1: Safe Handling and Storage Workflow

Receive Compound

'

Store in a cool, dry, well-ventilated area

i

Keep container tightly closed

Handling Procedures

Avoid contact with skin, eyes, and clothing

l

Wear appropriate PPE

l

Use in a well-ventilated area or fume hood

l

Wash hands thoroughly after handling

y

Dispose of waste according to regulations

Click to download full resolution via product page
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Figure 1: Safe Handling and Storage Workflow

Recommended Personal Protective Equipment (PPE)

A risk assessment should be conducted before use to determine the appropriate PPE.

Skin and Body Protecti

Eye Protection: Hand Protection: ion: Respiratory Protection:
Chemical safety goggles o face shield Compatible chemical-resistant gloves Lab coat, protective clothing NIOSH/MSHA or European Standard EN 149 approved respirator

Click to download full resolution via product page
Figure 2: Recommended Personal Protective Equipment (PPE)

Toxicological Information and Experimental
Protocols

The toxicological data is derived from studies on the non-deuterated 2-(4-nonylphenoxy)acetic
acid.

Table 4: Summary of Toxicological Data

Endpoint Result Species
Acute Oral Toxicity (LD50) 1674 mg/kg body weight[3] Rat[8]

Skin Corrosion/Irritation Corrosive[8][9] Rabbit[8][9]
Eye Irritation ;?uses serious eye damagel3] Rabbit[8][9]
Skin Sensitization Positive (potential sensitizer)[8] Guinea pig[8]

G o Not genotoxic in bacteria and
enotoxicity
mammalian cells in vitro[9]
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Experimental Protocol: Skin Corrosion Study (Rabbit)

This protocol is a summarized representation based on descriptions of studies conducted.[8][9]
o Test Animals: Healthy young adult albino rabbits.

e Procedure:

[¢]

The chemical was applied to a small area of clipped skin on the back of the rabbits.

[¢]

The application site was covered with a semi-occlusive dressing for a 4-hour exposure
period.

o

After exposure, the dressing was removed, and the skin was washed.

[e]

Observations for erythema and edema were made at specified intervals (e.g., 1, 24, 48,
and 72 hours) after patch removal.

e Results: Corrosive effects were observed.[3][9]

Experimental Protocol: Eye Irritation Study (Rabbit)

This protocol is a summarized representation based on descriptions of studies conducted.[8][9]
o Test Animals: Healthy young adult albino rabbits.
e Procedure:

o A specified amount of the chemical was instilled into the conjunctival sac of one eye of
each rabbit.

o The other eye remained untreated and served as a control.

o The eyes were examined for signs of irritation (redness, swelling, discharge, corneal and
iridial effects) at regular intervals after instillation.

e Results: The chemical caused damage to the cornea and iris, and corrosion of the
conjunctiva, leading to a classification of serious eye damage.[8]
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First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Figure 3: First Aid Measures Flowchart

Skin Contact:
Immediately remove all contaminated clothing.
Rinse skin with water/shower.

Ingestion:
Rinse mouth. Do NOT induce vomiting
Call a POISON CENTER or doctor/physician if you feel unwell.

Eye Contact:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Inhalation:
Remove person to fresh air and keep comfortable for breathing.

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 3: First Aid Measures Flowchart

Ecological Information

This compound is classified as very toxic to aquatic life with long-lasting effects.[3][6]
e H400: Very toxic to aquatic life.[3][6][7]
e H410: Very toxic to aquatic life with long lasting effects.[3]

Avoid release to the environment.[3][6] Collect spillage.[6] All waste and contaminated
materials must be disposed of in accordance with local, state, and federal regulations.

Conclusion

2-(4-Nonylphenoxy)acetic acid-d2 is a valuable tool for research, but it requires careful
handling due to its hazardous properties, which are inferred from its non-deuterated analogue.
The compound is harmful if swallowed, causes severe skin burns and eye damage, may cause
an allergic skin reaction, and is very toxic to aquatic life.[3][6][7][8] Adherence to strict safety
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protocols, including the use of appropriate personal protective equipment and proper disposal
methods, is mandatory to ensure the safety of laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2.1219798-75-0 CAS MSDS (4-NONYLPHENOXY-ACETIC ACID D2) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

e 3. biosynth.com [biosynth.com]

e 4. (4-Nonylphenoxy)acetic acid | CAS#:3115-49-9 | Chemsrc [chemsrc.com]
e 5. Page loading... [wap.guidechem.com]

e 6. sigmaaldrich.com [sigmaaldrich.com]

e 7. (p-Nonylphenoxy)acetic acid | C17H2603 | CID 18380 - PubChem
[pubchem.ncbi.nim.nih.gov]

8. industrialchemicals.gov.au [industrialchemicals.gov.au]
e 9. series.publisso.de [series.publisso.de]

 To cite this document: BenchChem. [2-(4-Nonylphenoxy)acetic acid-d2 material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402929#2-4-nonylphenoxy-acetic-acid-d2-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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